Cas no 2167811-94-9 (N-(4-fluorophenyl)-2-methoxyacetohydrazide)

• Product Name: N-(4-fluorophenyl)-2-methoxyacetohydrazide
• CAS No: 2167811-94-9
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 6297437
• PubChem ID: 165518022
• Update Time: 2025-06-15

N-(4-fluorophenyl)-2-methoxyacetohydrazide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-methoxyacetohydrazide
• 2167811-94-9
• EN300-1275954

• Inchi： 1S/C9H11FN2O2/c1-14-6-9(13)12(11)8-4-2-7(10)3-5-8/h2-5H,6,11H2,1H3
• InChI Key： VVJQTEHEUKMKRP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(C(COC)=O)N

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on N-(4-fluorophenyl)-2-methoxyacetohydrazide

Comprehensive Overview of N-(4-fluorophenyl)-2-methoxyacetohydrazide (CAS No. 2167811-94-9): Properties, Applications, and Research Insights

N-(4-fluorophenyl)-2-methoxyacetohydrazide (CAS No. 2167811-94-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This hydrazide derivative, characterized by its 4-fluorophenyl and methoxyacetohydrazide functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel antimicrobial and anti-inflammatory agents, aligning with current trends in combating antibiotic resistance.

The structural features of N-(4-fluorophenyl)-2-methoxyacetohydrazide contribute to its reactivity and versatility. The presence of the fluorine atom enhances its electronic properties, while the methoxy group influences its solubility and metabolic stability. These attributes are critical in medicinal chemistry, where optimizing bioavailability is a key challenge. Recent studies have highlighted its role as a precursor in synthesizing heterocyclic compounds, addressing the growing demand for innovative scaffolds in small-molecule drug development.

In agrochemical applications, N-(4-fluorophenyl)-2-methoxyacetohydrazide has shown promise as a building block for crop protection agents. With the global focus on sustainable agriculture, this compound's potential to contribute to eco-friendly pesticides aligns with industry trends. Its mechanism of action, often linked to enzyme inhibition, is under investigation for targeted pest control solutions. This resonates with frequent search queries like "green chemistry in agriculture" and "next-gen crop protection."

Analytical characterization of CAS No. 2167811-94-9 reveals distinct spectroscopic signatures, including NMR and mass spectral data, which are crucial for quality control in industrial settings. The compound's stability under various pH conditions makes it suitable for formulation studies, a topic frequently searched by pharmaceutical professionals. Recent advancements in high-throughput screening have further amplified interest in this molecule as a potential hit for therapeutic targets.

From a commercial perspective, the synthesis of N-(4-fluorophenyl)-2-methoxyacetohydrazide involves carefully controlled reactions to ensure high purity, meeting the stringent requirements of regulatory bodies. The compound's structure-activity relationship (SAR) profile is a subject of ongoing research, particularly in the context of personalized medicine and targeted drug delivery systems. These areas correspond to trending searches in biomedical databases and AI-driven research platforms.

Environmental and safety assessments of 2167811-94-9 indicate proper handling protocols for laboratory use, though it doesn't fall under restricted categories. Its biodegradation pathways are being studied to address concerns about chemical persistence, a hot topic in environmental science forums. This aligns with the increasing public interest in "sustainable chemical synthesis" and "benign-by-design" approaches.

In conclusion, N-(4-fluorophenyl)-2-methoxyacetohydrazide represents a compelling case study in modern chemical research, bridging pharmaceutical innovation and agricultural solutions. Its multifaceted applications and relevance to current scientific challenges ensure its continued importance in industrial and academic settings. Future research directions may explore its potential in bioconjugation chemistry and material science, expanding its utility beyond traditional domains.